Cas no 1781152-80-4 (2-bromo-4-(1,1-difluoroethyl)-1,3-oxazole)

2-Bromo-4-(1,1-difluoroethyl)-1,3-oxazole is a halogenated oxazole derivative featuring a difluoroethyl substituent, which enhances its reactivity and utility in synthetic chemistry. The bromine atom at the 2-position provides a versatile handle for further functionalization via cross-coupling or nucleophilic substitution reactions. The 1,1-difluoroethyl group introduces steric and electronic effects that can influence regioselectivity in subsequent transformations. This compound is particularly valuable in the synthesis of fluorinated heterocycles, agrochemicals, and pharmaceuticals, where its unique structural motifs contribute to improved metabolic stability and binding affinity. Its well-defined reactivity profile makes it a useful intermediate for medicinal chemistry and material science applications.

2-bromo-4-(1,1-difluoroethyl)-1,3-oxazole structure

1781152-80-4 structure

Product Name:2-bromo-4-(1,1-difluoroethyl)-1,3-oxazole

CAS No:1781152-80-4

MF:C₅H₄BrF₂NO

MW:211.992167472839

CID:6543424

Update Time:2025-05-28

2-bromo-4-(1,1-difluoroethyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

- 2-bromo-4-(1,1-difluoroethyl)-1,3-oxazole
- 2-Bromo-4-(1,1-difluoroethyl)oxazole
- Oxazole, 2-bromo-4-(1,1-difluoroethyl)-
- Inchi： 1S/C5H4BrF2NO/c1-5(7,8)3-2-10-4(6)9-3/h2H,1H3
- InChI Key： DORVPTJFKURJFL-UHFFFAOYSA-N
- SMILES： O1C=C(C(F)(F)C)N=C1Br

Experimental Properties

Density: 1.679±0.06 g/cm3(Predicted)
Boiling Point: 215.1±48.0 °C(Predicted)
pka: -2.10±0.10(Predicted)

2-bromo-4-(1,1-difluoroethyl)-1,3-oxazole Pricemore >>

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